Cas no 1806477-53-1 (2-Bromo-1-(2-(bromomethyl)-6-hydroxyphenyl)propan-1-one)

• Product Name: 2-Bromo-1-(2-(bromomethyl)-6-hydroxyphenyl)propan-1-one
• CAS No: 1806477-53-1
• MF: C₁₀H₁₀Br₂O₂
• MW: 321.993201732636
• CID: 4975910
• Update Time: 2025-10-05

2-Bromo-1-(2-(bromomethyl)-6-hydroxyphenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-1-(2-(bromomethyl)-6-hydroxyphenyl)propan-1-one

• Inchi： 1S/C10H10Br2O2/c1-6(12)10(14)9-7(5-11)3-2-4-8(9)13/h2-4,6,13H,5H2,1H3
• InChI Key： CSVUVLHFJSKJNK-UHFFFAOYSA-N
• SMILES： BrC(C)C(C1C(=CC=CC=1CBr)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 208
• XLogP3: 3.6
• Topological Polar Surface Area: 37.3

Additional information on 2-Bromo-1-(2-(bromomethyl)-6-hydroxyphenyl)propan-1-one

Compound CAS No. 1806477-53-1: 2-Bromo-1-(2-(bromomethyl)-6-hydroxyphenyl)propan-1-one

The compound 2-Bromo-1-(2-(bromomethyl)-6-hydroxyphenyl)propan-1-one, identified by the CAS number 1806477-53-1, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a bromine atom, a hydroxyl group, and a ketone functional group, making it a versatile building block for further chemical modifications.

Recent studies have highlighted the importance of such compounds in the development of novel drugs and advanced materials. The presence of multiple functional groups allows for a wide range of reactivity, enabling chemists to explore diverse synthetic pathways. For instance, the bromine atoms in the molecule can serve as leaving groups in substitution reactions, facilitating the introduction of other functional groups or substituents.

The synthesis of 2-Bromo-1-(2-(bromomethyl)-6-hydroxyphenyl)propan-1-one typically involves multi-step organic reactions, including nucleophilic substitutions, oxidations, and reductions. Researchers have optimized these processes to improve yield and purity, leveraging modern catalytic techniques and green chemistry principles. These advancements have made the compound more accessible for large-scale production and application in various industries.

In terms of applications, this compound has shown promise in the pharmaceutical sector as a precursor for bioactive molecules. Its structure can be further modified to target specific biological pathways or receptors, potentially leading to new drug candidates for treating diseases such as cancer or neurodegenerative disorders. Additionally, its unique properties make it a valuable intermediate in the synthesis of advanced polymers and materials with tailored functionalities.

Recent research has also explored the environmental impact of this compound and its derivatives. Studies have demonstrated that proper handling and disposal practices can minimize its ecological footprint, aligning with global sustainability goals. This has encouraged its use in eco-friendly chemical processes and products.

Looking ahead, ongoing investigations into the properties and applications of CAS No. 1806477-53-1 are expected to uncover new opportunities in fields such as biotechnology, nanotechnology, and renewable energy. Its role as a versatile building block continues to expand, driven by advancements in synthetic chemistry and materials science.

In conclusion, the compound 2-Bromo-1-(2-(bromomethyl)-6-hydroxyphenyl)propan-1-one represents a significant advancement in organic chemistry. Its unique structure, combined with recent research findings, positions it as a key player in the development of innovative solutions across multiple industries.